Dichlorostyrene

• IUPAC Name: 2,2-dichloroethenylbenzene
• InChI: InChI=1S/C8H6Cl2/c9-8(10)6-7-4-2-1-3-5-7/h1-6H
• InChI Key: CISIJYCKDJSTMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C(Cl)Cl
• Molecular Formula: C8H6Cl2
• DSSTOX Substance ID: DTXSID20198892
• Molecular Weight: 173.04 g/mol
• CAS RN: 698-88-4, 50852-77-2

Description

Dichlorostyrene is a chlorinated derivative of styrene. It has a molecular formula of C8H6Cl2.

Molecular Structure Analysis

The molecular structure of Dichlorostyrene is characterized by a carbon backbone with two chlorine atoms attached. The average mass of Dichlorostyrene is 173.039 Da.

Chemical Reactions Analysis

The chemical reactions involving Dichlorostyrene are complex and can vary depending on the specific conditions and reactants used.

Physical And Chemical Properties Analysis

Dichlorostyrene is characterized by its physical and chemical properties such as its molecular weight, density, and solubility.

Scientific Research Applications

Molecular Structure and Vibrational Dynamics

Research on 2,6-dichlorostyrene has provided insights into its molecular structure and vibrational dynamics. The molecular structure is nonplanar, as determined by MP2 and DFT levels using different basis sets. This research also investigated the vinyl-phenyl torsion barrier and performed a comprehensive vibrational study using theoretical and experimental data, including IR, Raman, and inelastic neutron scattering spectra (Ceacero-Vega et al., 2007).

Synthetic Approaches

A novel approach to synthesizing dichlorostyrenes was explored by Shastin et al. They found that N-unsubstituted hydrazones of aromatic aldehydes could be converted to 1,1-dichlorostyrenes using carbon tetrachloride with copper (I) chloride as a catalyst. This study provided valuable insights into the reaction mechanisms and product yields (Shastin et al., 2000).

Excluded Volume in Polymers

The excluded volume of dichloro derivatives of polystyrene in various solvents was studied by Eskin et al. This research focused on understanding how the polarity of solvents and monomer units of polymers like poly-2,5- and poly-3,4-dichlorostyrene affects their excluded volume in solution (Eskin et al., 1975).

Block Copolymers Behavior

The behavior of styrene-p-chlorostyrene diblock copolymers in selective solvents was studied by Ogawa et al. They observed conformational changes and molecular interactions in these copolymers, providing insights into their physical properties and potential applications (Ogawa et al., 1982).

Polymerization and Phase Separation

Okada et al. examined the phase separation induced by the polymerization of 2-chlorostyrene in a polystyrene/dibutyl phthalate mixture. Their findings contribute to the understanding of polymerization-induced phase separation, a critical aspect in polymer science (Okada et al., 1995).

Environmental and Industrial Applications

The environmental persistence and potential applications of chlorostyrenes, including dichlorostyrene, have been studied in various contexts. This includes their role in industrial processes and their environmental impact, particularly in relation to their stability and interactions with other compounds (Oh et al., 2009).

Mechanism of Action

The mechanism of action of Dichlorostyrene in various chemical reactions is not fully understood and is a topic of ongoing research.

Safety and Hazards

Dichlorostyrene is a combustible liquid and should be handled with care. It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes.

Future Directions

The future directions of research on Dichlorostyrene could involve further exploration of its synthesis processes, chemical reactions, and potential applications.